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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate

Cat. No.: B025998

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylbutyl isobutyrate, a key
chemical compound with applications in various scientific fields. This document outlines its
chemical identity, physical and chemical properties, detailed experimental protocols for its
synthesis and analysis, and relevant chemical pathways and workflows.

Chemical Identification

2-Methylbutyl isobutyrate is a carboxylic ester known for its characteristic fruity and
herbaceous aroma.[1]

o CAS Number: 2445-69-4[2][3][4]

Synonyms

The following table lists the common synonyms for 2-Methylbutyl isobutyrate.[2]
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Synonym

Isobutyric acid, 2-methylbutyl ester

Propanoic acid, 2-methyl-, 2-methylbutyl ester

Methyl-2-butyl-iso-butyrate

2-Methylpropanoic acid 2-methylbutyl ester

2-Methylbutyl 2-methylpropionate

Isoamyl isobutyrate

2-methylbutyl 2-methylpropanoate

2-METHYLBUTYL ISOBUTANOATE

Physicochemical Properties

The quantitative properties of 2-Methylbutyl isobutyrate are summarized in the table below,

providing a clear reference for experimental and developmental work.

Property

Value

Molecular Formula

CoH1802

Molecular Weight 158.24 g/mol [2]

Appearance Colorless to pale yellow liquid[2]
Purity >95%(1]

Density 0.872 g/cm?3[2]

Specific Gravity 0.856 - 0.862 @ 25°C[4]

Refractive Index

1.405 - 1.413 @ 20°C[1][4]

Boiling Point (estimated)

167 - 170°C[1]

Flash Point

50°C (122°F)[1][4]

Vapor Pressure (estimated)

1.7462 hPa @ 20°C
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Experimental Protocols
Synthesis via Fischer Esterification

2-Methylbutyl isobutyrate can be synthesized via the Fischer esterification of isobutyric acid
with 2-methyl-1-butanol, using an acid catalyst. This reaction is an equilibrium process, and to
achieve a high yield of the ester, it is typically driven to completion by using an excess of one of
the reactants (usually the alcohol) and by removing the water formed during the reaction.[5][6]

[7]

Materials:

Isobutyric acid

e 2-methyl-1-butanol

o Concentrated sulfuric acid (H2SOa) or p-toluenesulfonic acid (p-TsOH) as a catalyst
¢ Anhydrous sodium sulfate (Na2S0Oa) for drying

o Saturated sodium bicarbonate solution (NaHCOs)
o Saturated sodium chloride solution (brine)

» Diethyl ether or a similar organic solvent

e Round-bottom flask

e Reflux condenser

o Dean-Stark apparatus (optional, for water removal)
e Separatory funnel

 Distillation apparatus

Procedure:
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e Reaction Setup: In a round-bottom flask, combine isobutyric acid and an excess (typically 2-
3 equivalents) of 2-methyl-1-butanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-
toluenesulfonic acid to the mixture.

o Reflux: Attach a reflux condenser (and a Dean-Stark trap if used) and heat the mixture to
reflux. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC). Reflux is typically maintained for 2-4 hours.[8]

o Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and dilute with an organic solvent like diethyl ether.

e Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and finally with brine.

e Drying: Dry the organic layer over anhydrous sodium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent using a rotary
evaporator.

 Purification: The crude ester can be purified by fractional distillation under reduced pressure
to obtain pure 2-Methylbutyl isobutyrate.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

The purity of the synthesized 2-Methylbutyl isobutyrate can be determined using Gas
Chromatography-Mass Spectrometry (GC-MS). This technique separates the components of
the sample and provides a mass spectrum for identification.

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer.

e Anon-polar capillary column (e.g., DB-5ms).
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Typical GC-MS Parameters:
« Injector Temperature: 250°C
e Carrier Gas: Helium at a constant flow rate.
e Oven Temperature Program:
o Initial temperature: 50°C, hold for 2 minutes.
o Ramp to 250°C at a rate of 10°C/min.
o Hold at 250°C for 5 minutes.
e MS Detector:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.

The resulting chromatogram will show a major peak corresponding to 2-Methylbutyl
isobutyrate, and the integrated area of this peak relative to the total area of all peaks will give
the purity. The mass spectrum can be compared with a reference spectrum for confirmation of
the compound's identity.

Diagrams
Fischer Esterification Mechanism

The following diagram illustrates the reaction mechanism of the acid-catalyzed Fischer
esterification for the synthesis of 2-Methylbutyl isobutyrate.
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Caption: Mechanism of Fischer Esterification.

Experimental Workflow for Synthesis and Purification

The diagram below outlines the general workflow for the synthesis and purification of 2-
Methylbutyl isobutyrate.
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Caption: Synthesis and Purification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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